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Compound of Interest

Compound Name: 2,5-Dimethoxyterephthalaldehyde

Cat. No.: B1268428

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,5-Dimethoxyterephthalaldehyde,
focusing on its core physicochemical properties. The information is presented to support
research and development activities where this compound is of interest.

Core Molecular Data

2,5-Dimethoxyterephthalaldehyde is an organic compound characterized by an aromatic
benzene ring substituted with two methoxy groups and two aldehyde functional groups.[1] This
structure makes it a subject of interest for various applications in organic synthesis, materials
science, and medicinal chemistry.[1]

The fundamental molecular properties of 2,5-Dimethoxyterephthalaldehyde are summarized
in the table below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.
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Property Value Source

Molecular Formula C10H1004 [21[3114]

Molecular Weight 194.18 g/mol [21[31[4]
2,5-

IUPAC Name ) [2]
dimethoxyterephthalaldehyde

CAS Number 7310-97-6 [31[4]

) COC1=CC(=C(C=C1C=0)0C)
Canonical SMILES c=0 [21[3114]

Physicochemical Properties

2,5-Dimethoxyterephthalaldehyde typically appears as a white to yellow crystalline solid.[1]
[5] It is soluble in organic solvents like dichloromethane but has lower solubility in water.[1] The
presence of two reactive aldehyde groups makes it a valuable precursor in various
condensation reactions.[1]

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers.
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Caption: Relationship between 2,5-Dimethoxyterephthalaldehyde and its key identifiers.

Experimental Protocols

While this document does not detail specific experimental use-cases, a common protocol for

the characterization of this compound involves:

e Purity Analysis (Gas Chromatography - GC):

o Method: A sample is dissolved in a suitable organic solvent. An aliquot is injected into a

gas chromatograph equipped with a capillary column (e.g., DB-5 or equivalent) and a

flame ionization detector (FID).

o Conditions: The temperature program is ramped to ensure the separation of the analyte

from any impurities or residual solvent.

o Outcome: Purity is determined by the area percentage of the main peak corresponding to

2,5-Dimethoxyterephthalaldehyde.[5]

e Structural Confirmation (Nuclear Magnetic Resonance - NMR):
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o Method: A sample is dissolved in a deuterated solvent (e.g., CDCIz). *H NMR and 3C
NMR spectra are acquired.

o Expected 'H NMR signals: Resonances corresponding to the aldehydic protons, aromatic
protons, and methoxy protons are observed. For example, in CDCls, expected signals
include singlets for the aldehydic protons (~10.50 ppm), aromatic protons (~7.26 ppm),
and methoxy protons (~3.95 ppm).[6]

o Qutcome: The chemical shifts, integration, and coupling patterns confirm the molecular
structure.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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